Cas no 117570-45-3 (9H-Xanthene-4-acetic acid, 2-methyl-9-oxo-)

• Product name: 9H-Xanthene-4-acetic acid, 2-methyl-9-oxo-
• CAS No: 117570-45-3
• MF: C₁₆H₁₂O₄
• MW: 268.26408
• CID: 1206897
• PubChem ID: 14519898

9H-Xanthene-4-acetic acid, 2-methyl-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-4-acetic acid, 2-methyl-9-oxo-
• 2-(2-methyl-9-oxoxanthen-4-yl)acetic acid
• 117570-45-3
• DTXSID50561237
• (2-Methyl-9-oxo-9H-xanthen-4-yl)acetic acid
• SCHEMBL9376949
• CHEMBL167618

• Inchi： InChI=1S/C16H12O4/c1-9-6-10(8-14(17)18)16-12(7-9)15(19)11-4-2-3-5-13(11)20-16/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： FRHHWSWBARLWQV-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C(=C1)C(=O)C3=CC=CC=C3O2)CC(=O)O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 63.6